Cas no 771581-64-7 (1-4-methyl-3-(trifluoromethyl)phenylmethanamine)

1-4-methyl-3-(trifluoromethyl)phenylmethanamine structure

771581-64-7 structure

Product Name:1-4-methyl-3-(trifluoromethyl)phenylmethanamine

CAS No:771581-64-7

Molecular Formula:C₉H₁₀NF₃

Molecular Weight:189.1776

MDL:MFCD06212985

CID:93027

PubChem ID:17750833

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Properties

Names and Identifiers

- 4-Methyl-3-(trifluoromethyl)benzylamine
- [4-methyl-3-(trifluoromethyl)phenyl]methanamine
- 4-methyl-3-(trifluoromethyl)Benzenemethanamine
- JRD-2002
- 1-4-methyl-3-(trifluoromethyl)phenylmethanamine
- 771581-64-7
- A865340
- 4-Methyl-3-(trifluoromethyl)benzylamine, AldrichCPR
- DTXSID30590707
- 4-Methyl-3-trifluoromethylbenzylamine
- SCHEMBL4550423
- AKOS015956900
- CS-0279681
- QPMGRSWJTRAJIK-UHFFFAOYSA-N
- EN300-1936815
- 1-[4-Methyl-3-(trifluoromethyl)phenyl]methanamine
- MFCD06212985
- JS-4524
- (4-methyl-3-(trifluoromethyl)phenyl)methanamine
- AM82801
- G54623
- +Expand
- MDL： MFCD06212985
- InChIKey： QPMGRSWJTRAJIK-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10F3N/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-4H,5,13H2,1H3
- SMILES： CC1=C(C=C(C=C1)CN)C(F)(F)F

Computed Properties

Exact Mass: 189.07700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 189.07653381g/mol
Heavy Atom Count: 13
Complexity: 167
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 26Å²

Experimental Properties

LogP: 3.17280
PSA: 26.02000
Refractive Index: 1.4750
Boiling Point: 200.1±35.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.3±0.4 mmHg at 25°C
Flash Point: 80.8±10.6 °C
Color/Form: No data avaiable
Sensitiveness: Air Sensitive
Density: 1.2±0.1 g/cm3

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Security Information

Safety Instruction： 26
Packing Group：III
Packing Group：III
Dangerous goods sign： Xi
Hazard Statement： H303+H313+H333
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
PackingGroup：III
Risk Phrases： 36
Signal Word：warning
HazardClass：8

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003M77-1g	4-METHYL-3-(TRIFLUOROMETHYL)BENZYLAMINE	771581-64-7		1g	$179.00	2024-04-21
A2B Chem LLC	AB67939-1g	4-METHYL-3-(TRIFLUOROMETHYL)BENZYLAMINE	771581-64-7		1g	$127.00	2024-04-19
abcr	AB212319-1g	4-Methyl-3-(trifluoromethyl)benzylamine; .	771581-64-7		1g	€84.50
Alichem	A019113781-10g	(4-Methyl-3-(trifluoromethyl)phenyl)methanamine	771581-64-7	95%	10g	$467.59	2023-09-01
Ambeed	A139111-10g	(4-Methyl-3-(trifluoromethyl)phenyl)methanamine	771581-64-7	95+%	10g	$379.0	2024-08-02
Apollo Scientific	PC302889-1g	4-Methyl-3-(trifluoromethyl)benzylamine	771581-64-7	98%	1g	£100.00	2024-05-25
Crysdot LLC	CD12032291-10g	(4-Methyl-3-(trifluoromethyl)phenyl)methanamine	771581-64-7	95+%	10g	$437
Enamine	EN300-1936815-0.1g	1-[4-methyl-3-(trifluoromethyl)phenyl]methanamine	771581-64-7		0.1g	$112.0	2023-09-17
eNovation Chemicals LLC	K48051-100mg	4-METHYL-3-(TRIFLUOROMETHYL)BENZYLAMINE	771581-64-7	97%	100mg	$180	2021-09-27
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26745-1g	4-Methyl-3-(trifluoromethyl)benzylamine, 97%	771581-64-7	97%	1g	￥2655.00

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Related Literature

1. Back cover

Lab Chip, 2017,17, 2139-2140
2. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
3. Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†

Min Yuan,Jinhui Hu,Wen-Hua Chen Org. Biomol. Chem., 2023,21, 5732-5736
4. Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance

Amrita Ghosh,Mousumi Mitra,Dipali Banerjee,Anup Mondal RSC Adv., 2016,6, 22803-22811
5. Encoded peptide libraries and the discovery of new cell binding ligands†

Nina Svensen,Juan José Díaz-Mochón,Mark Bradley Chem. Commun., 2011,47, 7638-7640
6. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
7. Synthesis and thermal responsiveness of self-assembled gold nanoclusters†

Shenqiang Ren,Sung-Keun Lim,Silvija Gradečak Chem. Commun., 2010,46, 6246-6248
8. Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†

Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
9. A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries†

Jianming Meng,Jing Wang,Peng Hei,Chang Liu,Mengxue Li,Yulai Lin Chem. Sci., 2024,15, 220-229
10. Real-time in vivo uric acid biosensor system for biophysical monitoring of birds

A. Gumus,S. Lee,K. Karlsson,R. Gabrielson,D. W. Winkler,D. Erickson Analyst, 2014,139, 742-748

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

771581-64-7 (1-4-methyl-3-(trifluoromethyl)phenylmethanamine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:771581-64-7)1-4-methyl-3-(trifluoromethyl)phenylmethanamine

Purity:99%

Quantity:10g

Price($):341.0